Cas no 6411-32-1 (1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone)

1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone structure
6411-32-1 structure
Product Name:1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
CAS No:6411-32-1
MF:C6H9N3OS
MW:171.220159292221
CID:1670126
PubChem ID:1502231
Update Time:2025-04-21

1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
    • ethanone, 1-[4-amino-2-(methylamino)-5-thiazolyl]-
    • 674807-17-1
    • STK774813
    • DB-276277
    • 1-[4-AMINO-2-(METHYLAMINO)-1,3-THIAZOL-5-YL]ETHAN-1-ONE
    • 6411-32-1
    • Ethanone, 1-(4-amino-2-methylaminothiazol-5-yl)-
    • AKOS001728278
    • DTXSID70363619
    • WDQJDELBIRGYBK-UHFFFAOYSA-N
    • Inchi: 1S/C6H9N3OS/c1-3(10)4-5(7)9-6(8-2)11-4/h7H2,1-2H3,(H,8,9)
    • InChI Key: WDQJDELBIRGYBK-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC(=C1C(C)=O)N

Computed Properties

  • Exact Mass: 171.04677
  • Monoisotopic Mass: 171.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 68.01
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